Cas no 78336-04-6 (5-fluoro-1-[2-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione)

• Product Name: 5-fluoro-1-[2-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione
• CAS No: 78336-04-6
• MF: C₁₀H₁₃FN₂O₄
• MW: 244.219626188278
• CID: 984178
• PubChem ID: 328834
• Update Time: 2025-04-20

5-fluoro-1-[2-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1-[2-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione
• AC1L73H2
• CHEMBL44189
• NSC309125
• DTXSID80316954
• NSC-309125
• 78336-04-6
• DS-008962

• Inchi： 1S/C10H13FN2O4/c11-6-3-13(10(17)12-9(6)16)7-1-5(4-14)2-8(7)15/h3,5,7-8,14-15H,1-2,4H2,(H,12,16,17)
• InChI Key： QHTRUFIZOPJXNT-UHFFFAOYSA-N
• SMILES： FC1C(NC(N(C=1)C1C(CC(CO)C1)O)=O)=O

Computed Properties

• Exact Mass: 244.08599
• Monoisotopic Mass: 244.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.52
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6
• PSA: 89.87
• LogP: -1.02000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides